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Compound of Interest

4-(Chloromethyl)thiazole
Compound Name:
hydrochloride

cat. No.: B1273700

An In-depth Technical Guide to 4-(Chloromethyl)thiazole Hydrochloride
CAS Number: 7709-58-2

This technical guide provides a comprehensive overview of 4-(Chloromethyl)thiazole
hydrochloride, a versatile heterocyclic compound widely utilized as a key intermediate in the
pharmaceutical, agrochemical, and materials science industries. This document is intended for
researchers, chemists, and professionals in drug development and chemical synthesis.

Chemical and Physical Properties

4-(Chloromethyl)thiazole hydrochloride is a halogenated organic compound existing as a
white to light yellow or light brown crystalline solid or powder at room temperature.[1][2] It is
known to be soluble in water and polar organic solvents like methanol and ethanol, but exhibits
poor solubility in non-polar organic solvents.[3] The compound is generally stable under
ambient conditions but can be hygroscopic, necessitating storage in a dry environment.[1]

Table 1: Physicochemical Properties of 4-(Chloromethyl)thiazole Hydrochloride
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Property

Value

Source(s)

CAS Number

7709-58-2

[LIE2][4105]06]7 18]

Molecular Formula

CaHsCI2NS or C4H4CINS-HCI

[LI(2][41061071i8]

Molecular Weight 170.06 g/mol [214151617118191
White to light yellow/light

Appearance } [L1[2113]14]
brown solid, powder, or crystal

_ _ 166-167 °C (sublimes) or 186-

Melting Point [4105161191]
192 °C (decomposes)

Boiling Point 214.9 °C at 760 mmHg [6]119]

Flash Point 83.8°C [6]119]

Density 1.338 g/cm3 [6][9]

Storage Conditions

Inert atmosphere, Room

Temperature or 0 - 8 °C

[2]14](6](°]

Safety and Handling

4-(Chloromethyl)thiazole hydrochloride is considered a moderately hazardous chemical.[1]
It is classified as an irritant and can cause skin, eye, and respiratory irritation.[1][4][10]
Ingestion may be harmful.[4][8] Proper personal protective equipment (PPE), including gloves,
and eye/face protection, should be used when handling this compound in a well-ventilated
area.[1][10][11]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)
Hazard Statements H302 Harmful if swallowed. [41[8]
H315 Causes skin irritation. [10]
Causes serious eye
H318 [4]18]
damage.
Causes serious eye
H319 o [10]
irritation.
May cause respirato
H335 o Y _ P Y [10]
irritation.
) Avoid breathing
Precautionary ]
P261 dust/fume/gas/mistiva  [10]
Statements
pours/spray.
Wash skin thoroughly
P264 _ [10]
after handling.
Wear protective
gloves/eye
P280 . [4][10]
protection/face
protection.
IF ON SKIN: Wash
P302+P352 ] [10]
with plenty of water.
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact [4][10]
lenses, if present and
easy to do. Continue
rinsing.
Store in a well-
ventilated place. Keep
P403+P233 ) ] [10]
container tightly
closed.
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Synthesis and Experimental Protocols

4-(Chloromethyl)thiazole hydrochloride is produced exclusively through industrial chemical
processes and does not occur naturally.[1]

General Synthesis Methodology

A common and established method for synthesizing this compound is through the chlorination
of 4-methylthiazole.[1] This reaction typically utilizes a chlorinating agent such as sulfuryl
chloride under controlled conditions.[1] Another documented process involves reacting an allyl
isothiocyanate derivative with a chlorinating agent.[12] The reaction is generally performed in
an inert solvent, such as a halogenated hydrocarbon, at a controlled temperature, which can
range from -20°C to 150°C, to yield the desired product.[12]

Generalized Synthesis Workflow

—
S —

Chlorinating Agent
(e.g., Sulfuryl Chloride)

S —— e
Starting Material

(e.g., 4-Methylthiazole)

- oo

Click to download full resolution via product page
Caption: Generalized workflow for the synthesis of 4-(Chloromethyl)thiazole hydrochloride.

Applications in Research and Development

The reactivity of the chloromethyl group makes this compound a valuable and versatile building
block in organic synthesis.[2][3] It serves as a crucial intermediate for introducing the 4-
(methyl)thiazole moiety into larger, more complex molecules.

Pharmaceutical and Agrochemical Industries
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This compound is a key intermediate in the synthesis of a wide range of biologically active

molecules.[1][2]

e Pharmaceuticals: It is extensively used in drug discovery and development, particularly for
creating anti-infective agents (including antibacterial and antifungal drugs) and anticancer
therapeutics.[2][13]

o Agrochemicals: In the agricultural sector, it is a precursor for various high-efficiency
pesticides, fungicides, herbicides, and plant growth regulators.[1][3][9]

Materials Science and Analytical Chemistry

Beyond life sciences, its applications extend to materials science and beyond.

o Materials Science: It is used in the development of novel materials, specialty polymers, and
chemical sensors.[2][13] Its ability to form stable complexes with metal ions is valuable for

applications in catalysis.[2]

e Analytical Chemistry: It can be employed as a reagent in certain analytical techniques.[2]

Role as a Versatile Chemical Intermediate

4-(Chloromethyl)thiazole
Hydrochloride

Pharmaceuticals

Agroch‘;emicals Material Science & Other
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Caption: Applications of 4-(Chloromethyl)thiazole hydrochloride as a key intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1273700?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

